Cas no 1806475-53-5 (3-Fluoro-2-methyl-5-nitrobenzyl alcohol)

• Product Name: 3-Fluoro-2-methyl-5-nitrobenzyl alcohol
• CAS No: 1806475-53-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5004071
• Update Time: 2025-10-28

3-Fluoro-2-methyl-5-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-5-nitrobenzyl alcohol

• Inchi： 1S/C8H8FNO3/c1-5-6(4-11)2-7(10(12)13)3-8(5)9/h2-3,11H,4H2,1H3
• InChI Key： XWGJCJTVGZCRAQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CO)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 3-Fluoro-2-methyl-5-nitrobenzyl alcohol

Introduction to 3-Fluoro-2-methyl-5-nitrobenzyl alcohol (CAS No. 1806475-53-5)

3-Fluoro-2-methyl-5-nitrobenzyl alcohol (CAS No. 1806475-53-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a fluoro, methyl, and nitro substituent on a benzyl alcohol framework. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Fluoro-2-methyl-5-nitrobenzyl alcohol is C₉H₉FO₃N, and its molecular weight is approximately 198.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as fluorobenzene and nitrobenzene. The synthesis process involves several steps, including substitution reactions, reduction, and functional group transformations, which are carefully optimized to achieve high yields and purity.

In the pharmaceutical industry, 3-Fluoro-2-methyl-5-nitrobenzyl alcohol has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 3-Fluoro-2-methyl-5-nitrobenzyl alcohol in the synthesis of a series of novel derivatives with potent anti-inflammatory activity. These derivatives were found to be effective in reducing inflammation in both in vitro and in vivo models.

Beyond pharmaceutical applications, 3-Fluoro-2-methyl-5-nitrobenzyl alcohol has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a building block for the synthesis of conductive polymers and nanomaterials. These materials have potential applications in electronics, energy storage, and sensing technologies.

The physical properties of 3-Fluoro-2-methyl-5-nitrobenzyl alcohol, such as its solubility and stability, are crucial for its practical applications. The compound is generally soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This solubility profile makes it suitable for use in solution-based processes and reactions. Additionally, the compound exhibits good thermal stability under standard laboratory conditions, which facilitates its handling and storage.

Safety considerations are an essential aspect when working with any chemical compound. While 3-Fluoro-2-methyl-5-nitrobenzyl alcohol is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure safety. Standard laboratory practices such as wearing personal protective equipment (PPE), working under a fume hood, and proper waste disposal should be followed to minimize any potential risks.

In conclusion, 3-Fluoro-2-methyl-5-nitrobenzyl alcohol (CAS No. 1806475-53-5) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique molecular structure and chemical properties make it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry and related fields.